Cas no 1448063-86-2 (1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one)

• Product Name: 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one
• CAS No: 1448063-86-2
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5403991
• Update Time: 2025-10-31

1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-(3-methylphenoxy)ethanone
• 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one

• Inchi： 1S/C19H21ClN2O3/c1-14-4-2-5-16(12-14)24-13-18(23)22-10-7-15(8-11-22)25-19-17(20)6-3-9-21-19/h2-6,9,12,15H,7-8,10-11,13H2,1H3
• InChI Key： QQOHHRFKICSRRE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=CC=C2Cl)CC1)COC1=CC=CC(C)=C1

Additional information on 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one

Comprehensive Overview of 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one (CAS No. 1448063-86-2)

The compound 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one, identified by its CAS No. 1448063-86-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to a 3-chloropyridinyl moiety and a 3-methylphenoxy group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one has surged, driven by advancements in drug discovery and crop protection. This compound’s CAS No. 1448063-86-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its synthesis involves multi-step organic reactions, often leveraging cross-coupling and etherification techniques, which are topics of high interest in academic and industrial labs.

The 3-chloropyridin-2-yl segment of the molecule is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. This structural feature is often associated with enhanced binding affinity to enzymes or receptors, making CAS No. 1448063-86-2 a valuable scaffold for designing new therapeutics. Additionally, the 3-methylphenoxy group contributes to the compound’s lipophilicity, which can influence its pharmacokinetic properties.

From an SEO perspective, keywords such as "piperidine derivatives", "chloropyridine synthesis", and "phenoxy ethanone applications" are highly relevant to this compound. These terms align with current trends in organic chemistry, where researchers are exploring sustainable and efficient synthetic routes. The compound’s CAS No. 1448063-86-2 is also a critical identifier for procurement and regulatory compliance, making it a frequent search query in chemical supply chains.

Environmental and safety considerations are another hot topic surrounding 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability and degradation pathways are subjects of ongoing research, particularly in the context of green chemistry principles. This aligns with the broader scientific community’s focus on reducing the environmental impact of chemical processes.

In summary, 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-(3-methylphenoxy)ethan-1-one (CAS No. 1448063-86-2) represents a versatile and intriguing chemical entity with broad potential in research and development. Its structural complexity and functional groups make it a subject of continuous exploration, particularly in the fields of medicinal chemistry and agrochemical innovation. As interest in heterocyclic scaffolds grows, this compound is poised to remain a key player in scientific advancements.